Cas no 49558-38-5 (4-Amino-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol)

• Product Name: 4-Amino-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol
• CAS No: 49558-38-5
• MF: C₁₂H₁₆N₄O₅
• MW: 296.279242515564
• CID: 932458
• PubChem ID: 13712878
• Update Time: 2025-04-19

4-Amino-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol
• NSC-301731
• 2-[4-amino-5-(hydroxymethyl)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 5-Hydroxymethyltubercidin
• HVMYWBSUWVFUFB-UHFFFAOYSA-N
• DTXSID80964257
• 49558-38-5
• NSC301731
• SCHEMBL6685798
• 5-(hydroxymethyl)-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol

• Inchi： 1S/C12H16N4O5/c13-10-7-5(2-17)1-16(11(7)15-4-14-10)12-9(20)8(19)6(3-18)21-12/h1,4,6,8-9,12,17-20H,2-3H2,(H2,13,14,15)/t6-,8-,9-,12-/m1/s1
• InChI Key： HVMYWBSUWVFUFB-WOUKDFQISA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(CO)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 296.112
• Monoisotopic Mass: 296.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2
• XLogP3: -2.2

Experimental Properties

• Density: 1.93
• Boiling Point: 725.9°C at 760 mmHg
• Flash Point: 392.8°C
• Refractive Index: 1.827
• PSA: 146.88000
• LogP: -1.30150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides